molecular formula C12H24N2O B4838043 N-(1-ethyl-4-piperidinyl)-3-methylbutanamide

N-(1-ethyl-4-piperidinyl)-3-methylbutanamide

Cat. No.: B4838043
M. Wt: 212.33 g/mol
InChI Key: PZNXHDUWKLFMJE-UHFFFAOYSA-N
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Description

N-(1-ethyl-4-piperidinyl)-3-methylbutanamide, also known as N-ethyl-3-methylbutylamine (NEMB), is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of NEMB is not yet fully understood. However, it has been proposed that it may act as a dopamine transporter inhibitor, which can lead to an increase in extracellular dopamine levels. Additionally, NEMB may also interact with other neurotransmitter systems such as serotonin and norepinephrine.
Biochemical and Physiological Effects
Studies have shown that NEMB can lead to an increase in locomotor activity in rats and can also produce a rewarding effect. Additionally, NEMB has been shown to have anxiolytic effects and can reduce anxiety-like behaviors in mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NEMB in lab experiments is its potential as a tool for studying the central nervous system. Additionally, NEMB is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of NEMB is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the use of NEMB in scientific research. One potential area of research is the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, NEMB may have potential applications in the field of addiction research due to its rewarding effects. Further studies are needed to fully understand the mechanism of action of NEMB and its potential applications in scientific research.
Conclusion
In conclusion, N-(1-ethyl-4-piperidinyl)-3-methylbutanamide is a promising compound with potential applications in scientific research. Its synthesis method is relatively simple, and it has been shown to exhibit neuroprotective properties and act as a modulator of dopamine release. While there are limitations to its use, such as its unclear mechanism of action, the future directions for research on NEMB are promising.

Scientific Research Applications

NEMB has been utilized in various scientific research studies as a potential tool for studying the central nervous system. It has been shown to exhibit neuroprotective properties and can act as a modulator of dopamine release. Additionally, NEMB has been used in the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia.

Properties

IUPAC Name

N-(1-ethylpiperidin-4-yl)-3-methylbutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H24N2O/c1-4-14-7-5-11(6-8-14)13-12(15)9-10(2)3/h10-11H,4-9H2,1-3H3,(H,13,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZNXHDUWKLFMJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCC(CC1)NC(=O)CC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H24N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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